Cas no 497-56-3 (3,5-Dinitro-o-cresol)

• Product Name: 3,5-Dinitro-o-cresol
• CAS No: 497-56-3
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 330403
• PubChem ID: 68131
• Update Time: 2025-04-19

3,5-Dinitro-o-cresol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methyl-3,5-dinitro-
• 2-methyl-3,5-dinitrophenol
• 3,5-DINITRO-ORTHO-CRESOL
• 3,5-Dinitro-o-cresol
• 4,6-Dinitro-2-hydroxytoluene
• o-Cresol, 3,5-dinitro-
• SCHEMBL3132904
• 497-56-3
• DTXSID2075423
• CCRIS 3141
• Phenol, 2-methyl-3,5-dinitro-
• NSC 8734
• AKOS024333791
• AE-562/43461422
• 2-Methyl-3,5-dinitrophenol #
• NSC8734
• WLN: WNR CQ B1 ENW
• o-Cresol,5-dinitro-
• EN300-1826349
• UNII-GZL54GG8S5
• NS00015273
• KSHJAFFDLKPUMT-UHFFFAOYSA-N
• GZL54GG8S5
• BS-28894
• AI3-00158
• NSC-8734

• Inchi： 1S/C7H6N2O5/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10/h2-3,10H,1H3
• InChI Key： KSHJAFFDLKPUMT-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02768
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.5928 (rough estimate)
• Melting Point: 85°C
• Boiling Point: 335.43°C (rough estimate)
• Flash Point: 158.2°C
• Refractive Index: 1.5460 (estimate)
• PSA: 106.51